2-(4,4-Difluoropiperidin-1-yl)-5-nitropyridine

• CAS RN: 1258234-21-7
• Molecular Formula: C10H11F2N3O2
• Molecular Weight: 243.21 g/mol
• IUPAC Name: 2-(4,4-difluoropiperidin-1-yl)-5-nitropyridine
• InChI: InChI=1S/C10H11F2N3O2/c11-10(12)3-5-14(6-4-10)9-2-1-8(7-13-9)15(16)17/h1-2,7H,3-6H2
• InChI Key: PAQPCEZFWFOVPC-UHFFFAOYSA-N
• SMILES: C1CN(CCC1(F)F)C2=NC=C(C=C2)[N+](=O)[O-]

Description

2-(4,4-Difluoropiperidin-1-yl)-5-nitropyridine is a useful research compound. Its molecular formula is C10H11F2N3O2 and its molecular weight is 243.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 2-chloro-5-nitropyridine (5 g, 31.5 mmol) and 4,4-difluoropiperidine hydrochloride (4.97 g) in ethanol (40 mL) at ambient temperature was added N,N-diisopropylethylamine (12.00 mL, 69.4 mmol) and the mixture heated to 70° C. for 18 hours. The reaction was concentrated, partitioned between CH2Cl2 and 1M NaOH. The organic phase concentrated and purified by chromatography (elution with 2% MeOH—CH2Cl2 then 3% MeOH—CH2Cl2) to provide the title compound as a yellow oil. MS (DCI) m/z 261 (M+NH4)+.